2-Aminopent-4-ynoic acid hydrochloride 2-Aminopent-4-ynoic acid hydrochloride Hydrogen sulphide (H2S), a naturally occurring gasotransmitter, is a potent vasodilator and pro-inflammatory mediator. DL-Propargyl glycine (PAG) is an irreversible inhibitor of the H2S synthesizing enzyme cystathionine-γ-lyase (CSE). PAG blocks H2S synthesis activity in rat liver preparations with an IC50 value of 55 µM and abolishes the rise in plasma H2S in anaesthetized rats induced with hemorrhagic shock. At concentrations ranging from 25-100 mg/kg, PAG can reduce H2S-associated inflammation in rodent models of pancreatitis, oedema, and endotoxemia.
Brand Name: Vulcanchem
CAS No.: 16900-57-5
VCID: VC0170922
InChI: InChI=1S/C5H7NO2.ClH/c1-2-3-4(6)5(7)8;/h1,4H,3,6H2,(H,7,8);1H
SMILES: C#CCC(C(=O)O)N.Cl
Molecular Formula: C5H8ClNO2
Molecular Weight: 149.574

2-Aminopent-4-ynoic acid hydrochloride

CAS No.: 16900-57-5

Cat. No.: VC0170922

Molecular Formula: C5H8ClNO2

Molecular Weight: 149.574

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2-Aminopent-4-ynoic acid hydrochloride - 16900-57-5

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Description Hydrogen sulphide (H2S), a naturally occurring gasotransmitter, is a potent vasodilator and pro-inflammatory mediator. DL-Propargyl glycine (PAG) is an irreversible inhibitor of the H2S synthesizing enzyme cystathionine-γ-lyase (CSE). PAG blocks H2S synthesis activity in rat liver preparations with an IC50 value of 55 µM and abolishes the rise in plasma H2S in anaesthetized rats induced with hemorrhagic shock. At concentrations ranging from 25-100 mg/kg, PAG can reduce H2S-associated inflammation in rodent models of pancreatitis, oedema, and endotoxemia.
CAS No. 16900-57-5
Molecular Formula C5H8ClNO2
Molecular Weight 149.574
IUPAC Name 2-aminopent-4-ynoic acid;hydrochloride
Standard InChI InChI=1S/C5H7NO2.ClH/c1-2-3-4(6)5(7)8;/h1,4H,3,6H2,(H,7,8);1H
Standard InChI Key UAMBUICGODABQY-UHFFFAOYSA-N
SMILES C#CCC(C(=O)O)N.Cl
Appearance Assay:≥95%A crystalline solid

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